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The table below summarizes the key validation parameters for an HPLC-MS/MS method to detect

Dimetridazole and its metabolite, 2-hydroxymethyl-1-methyl-5-nitroimidazole (HMMNI), in poultry tissues

and eggs, as required for regulatory compliance [1].

Parameter Description / Value for DMZ & HMMNI

Analytical Technique High-Performance Liquid Chromatography Tandem Mass Spectrometry
(HPLC-MS/MS) [1]

Linearity Strong linear relationship (r² > 0.99) in the range of 1–100 ng/g in
tissues and eggs [1]

Limit of Detection (LOD) 0.5 ng/g [1]

Limit of Quantification
(LOQ)

1.0 ng/g [1]

Accuracy (Recovery Rate) Average recoveries between 84.90% and 103.01% [1]

Precision Coefficients of variation (CV) below 15% for both intra-day and inter-
day analyses [1]

Residue Markers DMZ and its metabolite HMMNI [1]
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Parameter Description / Value for DMZ & HMMNI

Key Regulatory Withdrawal
Times

Withdrawal time of 11 days for broilers; Egg abandonment period of 14
days for laying hens [1]

Experimental Protocols for Method Validation

Here are the detailed methodologies for the key experiments used to establish the validation parameters.

Sample Preparation and Analysis Workflow

The sample preparation process is critical for accurate detection and can be visualized as follows:
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Weigh homogenized sample
(2.0 g tissue or 4.0 g egg)

Add 10 mL ethyl acetate

Vortex mix, oscillate,
and centrifuge

Repeat extraction
and combine supernatants

Evaporate to dryness with N₂

Redissolve residue

Broiler Tissue Path:
Redissolve in 0.1% formic acid water

→ n-hexane cleanup
→ MCX solid phase extraction

Egg Path:
Redissolve in initial mobile phase

→ n-hexane cleanup

Filter through
0.22 μm membrane

HPLC-MS/MS Analysis
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Detailed Liquid Chromatography and Mass Spectrometry
Parameters

The precise instrumental conditions are vital for method reproducibility [1].

Liquid Chromatography Conditions:

Column: Phenomenex Luna C18 Column (150 mm × 2 mm, 5 μm)
Column Temperature: 30°C

Mobile Phase: A) Water with 0.1% formic acid; B) Acetonitrile
Gradient Elution:

0 min: 90% A, 10% B
5 min: 70% A, 30% B

6 min: 90% A, 10% B
8 min: 90% A, 10% B

Flow Rate: 0.25 mL/min
Injection Volume: 5 μL

Mass Spectrometry Conditions:

Instrument: API5500 QTrap with ESI source

Ionization Mode: Positive electrospray ionization (ESI+)
Interface Voltage: 4,500 V

Temperature: 500°C
Data Acquisition: Multiple Reaction Monitoring (MRM)

The specific MRM parameters for each compound are detailed in the table below [1].

Analyte Retention Time (min) Precursor Ion (m/z) Product Ion (m/z)

Dimetridazole (DMZ) 4.65 142.2 95.9* / 80.9

HMMNI 3.85 158.2 140.4* / 54.8

*Indicates the quantitative ion.
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Dimetridazole Metabolism and Regulatory Context

Understanding the metabolic fate of DMZ is fundamental to setting these compliance parameters.

Metabolic Pathway: In target organisms, DMZ is primarily metabolized (hydroxylated) to its major

metabolite, HMMNI [1]. Studies on Bacteroides fragilis show that in susceptible strains, DMZ
undergoes a reduction pathway that produces a toxic form, leading to bacterial cell death. In resistant

strains, a different reduction pathway converts DMZ directly to a non-toxic amine derivative [2].
Regulatory Status and Toxicity: Due to genotoxicity and carcinogenicity concerns, the use of

DMZ in food-producing animals is prohibited in many countries, including the European Union and
China [1] [3]. Regulatory bodies like the Joint FAO/WHO Expert Committee on Food Additives

(JECFA) mandate that DMZ or its metabolites should not be detectable in animal-derived foods [1].
This "zero tolerance" policy is why highly sensitive methods with very low LODs and LOQs are

required for compliance monitoring.

Emerging Research and Alternatives

While DMZ is a veterinary drug, its alternatives in human medicine are different. The tables below provide

context.

Alternative Drug Drug Class Primary Uses (in humans)

Tinidazole [4] Nitroimidazole Amebiasis, Bacterial Vaginosis, Giardiasis,
Trichomoniasis

Secnidazole (Solosec) [4] Nitroimidazole Bacterial Vaginosis, Trichomoniasis

Clindamycin (Cleocin) [4] Lincosamide Anaerobic Infections, Skin/Respiratory Infections

Vancomycin (Vancocin)
[4]

Glycopeptide Clostridioides difficile Infections, Enterocolitis

Nitazoxanide (Alinia) [4] Antiprotozoal Diarrhea caused by Giardia or Cryptosporidium, C. diff

Recent studies explore repurposing DMZ as an antivirulence agent against Pseudomonas aeruginosa by

disrupting its Quorum Sensing system, and as a potentiator to revive the activity of other antibiotics like
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cefotaxime against multidrug-resistant E. coli [5] [6] [7]. These potential new applications would also

require robust analytical methods for development and quality control.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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